Cas no 109684-94-8 (Benzonitrile,4-(5-methoxy-1,3,4-oxadiazol-2-yl)-)

• Product Name: Benzonitrile,4-(5-methoxy-1,3,4-oxadiazol-2-yl)-
• CAS No: 109684-94-8
• MF: C₁₀H₇N₃O₂
• MW: 201.181481599808
• CID: 156416
• PubChem ID: 145461
• Update Time: 2025-04-19

Benzonitrile,4-(5-methoxy-1,3,4-oxadiazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-(5-methoxy-1,3,4-oxadiazol-2-yl)-
• 2-(4-Cyanophenyl)-5-methoxy-1,3,4-oxadiazole
• 4-(5-methoxy-1,3,4-oxadiazol-2-yl)benzonitrile
• 109684-94-8
• DTXSID70149016

• Inchi： 1S/C10H7N3O2/c1-14-10-13-12-9(15-10)8-4-2-7(6-11)3-5-8/h2-5H,1H3
• InChI Key： PVLIPXBIWKNRFI-UHFFFAOYSA-N
• SMILES： O1C(=NN=C1C1C=CC(C#N)=CC=1)OC

Computed Properties

• Exact Mass: 201.05391
• Monoisotopic Mass: 201.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 71.9Ų

Experimental Properties

• Density: 1.33
• Boiling Point: 358.1°C at 760 mmHg
• Flash Point: 170.4°C
• Refractive Index: 1.585
• PSA: 71.94
• LogP: 1.61688